Cas no 51081-36-8 (Lithium, (1-methyl-1H-imidazol-2-yl)-)

Lithium, (1-methyl-1H-imidazol-2-yl)- structure
51081-36-8 structure
Product Name:Lithium, (1-methyl-1H-imidazol-2-yl)-
CAS No:51081-36-8
MF:C4H5LiN2
MW:88.0369002819061
CID:1571730
PubChem ID:11829358
Update Time:2025-04-21

Lithium, (1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Lithium, (1-methyl-1H-imidazol-2-yl)-
    • lithium,1-methyl-2H-imidazol-2-ide
    • 1-methyl-2H-imidazol-2-ide
    • 1-methylimidazol-2-yllithium
    • 2-lithio-1-methyl-1H-imidazole
    • 2-lithio-N-methyl-imidazole
    • 2-lithium N-methylimidazole
    • 2-lithium-1-methylimidazole
    • 2-lithium-1-methylimidazolide
    • lithium 1-methyl-1h-imidazol-2-ide
    • 51081-36-8
    • DTXSID10473943
    • AKOS006283049
    • N-methylimidazolyllithium
    • Inchi: 1S/C4H5N2.Li/c1-6-3-2-5-4-6;/h2-3H,1H3;/q-1;+1
    • InChI Key: NXQZMCSPBQXVEE-UHFFFAOYSA-N
    • SMILES: N1([C-]=NC=C1)C.[Li+]

Computed Properties

  • Exact Mass: 88.06130
  • Monoisotopic Mass: 88.06127660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.6Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: -0.03820
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